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Compound of Interest

Compound Name: SD-2590 hydrochloride

Cat. No.: B1681697

Audience: Researchers, scientists, and drug development professionals.

Introduction

SD-2590 hydrochloride is a potent and selective inhibitor of several matrix metalloproteinases
(MMPs), demonstrating high affinity for MMP-2, MMP-13, and MMP-9.[1][2] These enzymes
are critically involved in the degradation of the extracellular matrix, a process implicated in
various physiological and pathological conditions, including cancer metastasis, arthritis, and
cardiovascular diseases.[2] Due to its oral bioavailability and high selectivity, particularly
sparing MMP-1, SD-2590 hydrochloride is a valuable tool for in vitro and in vivo studies
investigating the roles of specific MMPs in disease progression.[1][2] This document provides a
detailed protocol for the preparation, storage, and handling of SD-2590 hydrochloride stock
solutions in dimethyl sulfoxide (DMSO).

Physicochemical and Solubility Data

Proper preparation of a stock solution requires accurate information regarding the
physicochemical properties of the compound. The data for SD-2590 hydrochloride is
summarized in the table below.
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Property Value Source
Molecular Weight 554.96 g/mol [1112]
Molecular Formula C22H25F3N207S-HCI [1][2]
Purity >98% [11[2]
CAS Number 226395-93-3 [11[2]
Solubility in DMSO Up to 100 mM [2][3]
Solubility in Water Up to 100 mM [2][3]
Appearance Solid powder

Experimental Protocols

Materials:

SD-2590 hydrochloride powder

o Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

» Vortex mixer

e Optional: Water bath or sonicator

Protocol for Preparing a 10 mM Stock Solution:

o Pre-weighing Preparation: Before opening, bring the vial of SD-2590 hydrochloride powder
to room temperature to prevent condensation of moisture.

» Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of SD-2590 hydrochloride powder. For example, to prepare 1 mL
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of a 10 mM stock solution, weigh out 5.55 mg of the compound.

o Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the
tube containing the powder. To continue the example, add 1 mL of DMSO.

o Dissolution: Close the tube tightly and vortex thoroughly until the powder is completely
dissolved. If necessary, gentle warming in a 37°C water bath or brief sonication can aid in
dissolution.[3] Visually inspect the solution to ensure no particulates are present.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[3] Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[3][4]

Stock Solution Preparation Table:

The following table provides quick-reference volumes of DMSO needed to prepare various
concentrations of SD-2590 hydrochloride stock solutions from 1 mg, 5 mg, and 10 mg of the

compound.
Desired Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg
1mM 1.80 mL 9.01 mL 18.02 mL
5 mM 0.36 mL 1.80 mL 3.60 mL
10 mM 0.18 mL 0.90 mL 1.80 mL
50 mM 0.04 mL 0.18 mL 0.36 mL

Note: These calculations are based on a molecular weight of 554.96 g/mol . Batch-specific
molecular weights may vary slightly.[1][2]

Signaling Pathway and Mechanism of Action

SD-2590 hydrochloride exerts its biological effects by inhibiting the enzymatic activity of
matrix metalloproteinases. MMPs are a family of zinc-dependent endopeptidases that degrade
various components of the extracellular matrix (ECM). The degradation of the ECM is a key
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process in tissue remodeling, which, when dysregulated, contributes to diseases such as
cancer cell invasion and metastasis. By blocking the active site of these enzymes, SD-2590
prevents the breakdown of the ECM, thereby inhibiting these pathological processes.
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Caption: Mechanism of action of SD-2590 hydrochloride in inhibiting MMP-mediated ECM
degradation.

Experimental Workflow for Stock Solution
Preparation

The following diagram illustrates the logical flow of the protocol for preparing a stock solution of
SD-2590 hydrochloride in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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